Cas no 3319-99-1 (2-(Thiophen-2-yl)pyridine)

• Product Name: 2-(Thiophen-2-yl)pyridine
• CAS No: 3319-99-1
• MF: C₉H₇NS
• MW: 161.223580598831
• MDL: MFCD00044441
• CID: 44035
• PubChem ID: 76832
• Update Time: 2025-04-18

2-(Thiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)pyridine
• 2-(2-Pyridyl)thiophene
• 2-(2-Thienyl)pyridine
• 2-(Thien-2-yl)pyridine
• 2-thiophen-2-ylpyridine
• 2-Thiophen-2-yl-pyridine
• 2-(1H-IMIDAZOL-1-YL)-6-(TRIFLUOROMETHYL)PYRIDINE HYDROCHLORIDE
• 2-thien-2-ylpyridine
• 2-thienylpyridine
• pyridylthiophene
• thienylpyridine
• SMR000460723
• MFCD00044441
• SR-01000635085-1
• AS-5588
• CCG-45308
• NS00029433
• InChI=1/C9H7NS/c1-2-6-10-8(4-1)9-5-3-7-11-9/h1-7H
• 2-(2'-Thienyl)pyridine
• AKOS004118943
• EN300-103801
• HMS2808F21
• HMS1668K07
• FT-0608516
• T2936
• CS-W013265
• EINECS 222-022-1
• thienyl pyridine
• Pyridine, 2-(2-thienyl)-
• 2-(2-thienyl)pyridine;2-(Thiophen-2-yl)pyridine
• QLPKTAFPRRIFQX-UHFFFAOYSA-
• A821658
• SCHEMBL36011
• 2-Pyrid-2-ylthiophene
• CHEMBL1883714
• MLS000861939
• SY049733
• DTXSID90186842
• SB52410
• D77745
• 3319-99-1
• NCGC00246701-01
• DB-021535
• DTXCID30109333
• 222-022-1

• MDL： MFCD00044441
• Inchi： 1S/C9H7NS/c1-2-6-10-8(4-1)9-5-3-7-11-9/h1-7H
• InChI Key： QLPKTAFPRRIFQX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=CN=1
• BRN： 508454

Computed Properties

• Exact Mass: 161.03000
• Monoisotopic Mass: 161.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.173
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 140°C/16mmHg(lit.)
• Flash Point: 115 °C
• Refractive Index: 1.604
• PSA: 41.13000
• LogP: 2.81010
• Solubility: Uncertain

2-(Thiophen-2-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C